BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Allyl Alcohol-1-13C for
Research Applications

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Allyl alcohol-1-13C

Cat. No.: B1625885

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Allyl alcohol-1-13C, a site-specifically labeled
isotopic compound crucial for advanced research in chemical and biochemical sciences. This
document details its commercial availability, key specifications, and practical applications,
including cited experimental methodologies.

Introduction to Allyl Alcohol-1-13C

Allyl alcohol-1-13C (CAS No: 102781-45-3) is an isotopically labeled version of allyl alcohol
where the carbon atom at the C-1 position (the carbon bearing the hydroxyl group) is replaced
with the stable isotope carbon-13 (33C). This specific labeling makes it an invaluable tool for
tracing reaction mechanisms, mapping metabolic pathways, and enhancing nuclear magnetic
resonance (NMR) spectroscopy signals.[1] The low natural abundance of *3C (~1.1%) ensures
that the signal from the labeled position is distinct and easily traceable against the natural
background, providing unparalleled precision in experimental analysis.[1]

Commercial Suppliers and Specifications

Allyl alcohol-1-13C is available from several specialized chemical suppliers. The table below
summarizes key quantitative data from prominent vendors to facilitate comparison and
procurement.
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Note: Data is subject to change and should be verified with the supplier. Some suppliers may
not publicly list all specifications.

Key Applications and Methodologies

The specific placement of the 13C label at a reactive center makes this compound a powerful
probe for a variety of applications.

Mechanistic Elucidation in Organic Chemistry

The primary use of Allyl alcohol-1-13C is to unravel the intricate step-by-step processes of
chemical reactions.[1] By tracking the position of the 13C label in reactants, intermediates, and
products, chemists can distinguish between proposed reaction pathways, understand bond
formation and breakage, and identify transient species.[1]
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A key area of application is in palladium-catalyzed reactions, such as allylic amination. The 3C
label helps to elucidate the role of catalysts and co-catalysts in the activation of the C-O bond.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

